Cas no 28940-14-9 (1-Benzoxepin-3(2H)-one, 4,5-dihydro-7-methyl-)

1-Benzoxepin-3(2H)-one, 4,5-dihydro-7-methyl- structure
28940-14-9 structure
Product Name:1-Benzoxepin-3(2H)-one, 4,5-dihydro-7-methyl-
CAS No:28940-14-9
MF:C11H12O2
MW:176.211783409119
CID:1436990
Update Time:2024-08-15

1-Benzoxepin-3(2H)-one, 4,5-dihydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Benzoxepin-3(2H)-one, 4,5-dihydro-7-methyl-
    • Inchi: 1S/C11H12O2/c1-8-2-5-11-9(6-8)3-4-10(12)7-13-11/h2,5-6H,3-4,7H2,1H3
    • InChI Key: UAZIHOJMWMXXEV-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(C)C=C2CCC(=O)C1

Computed Properties

  • Exact Mass: 176.08376

Experimental Properties

  • Density: 1.116±0.06 g/cm3(Predicted)
  • Boiling Point: 311.1±31.0 °C(Predicted)
  • PSA: 26.3
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